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The discovery that human sperm can "smell" and swim towards certain odorants has
revolutionized our understanding of fertilization. This guide delves into the core of this
phenomenon, focusing on bourgeonal, a synthetic lily-of-the-valley fragrance, and its role as a
potent chemoattractant for human spermatozoa. We will explore the molecular mechanisms,
present key quantitative data, detail experimental protocols, and visualize the intricate signaling
pathways involved.

The Olfactory Receptor on Sperm: hOR17-4

The journey to understanding sperm chemotaxis took a significant leap with the identification of
a specific olfactory receptor, hOR17-4 (also known as OR1D2), on the surface of human
sperm.[1][2] This receptor, primarily located in the midpiece of the sperm flagellum, is also
found in the human nose, suggesting a shared mechanism of odor perception.[1] Bourgeonal
was identified as a powerful agonist for hOR17-4, effectively activating the receptor and
initiating a signaling cascade that guides the sperm’'s movement.[1][3]

Quantitative Data on Bourgeonal-Sperm Interaction

The interaction between bourgeonal and human sperm has been quantified in various studies,
providing valuable data for researchers. The following tables summarize key findings on the
effective concentrations of bourgeonal and its antagonist, undecanal, as well as their impact
on sperm physiology.
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Compound Parameter Value Reference
Effective
Bourgeonal Concentration for >2108M [3]
Chemotaxis
Ki/z for Ca?* Signal
Bourgeonal ) 65 uM [3]
Amplitude
Concentration for ]
o 107 M (equimolar to
Undecanal Inhibition of [3]
Bourgeonal)
Bourgeonal Effects
Ki/z for Ca2* Signal
Undecanal 28+ 6 uM [3]

Amplitude

Table 1: Effective Concentrations and Half-Maximal Response of Bourgeonal and its

Antagonist Undecanal.

Condition

Parameter

Fold Change

Reference

80 uM Bourgeonal

Monovalent CatSper

Current (-60 mV)

23+04

[3]

80 uM Bourgeonal

Monovalent CatSper

Current (+60 mV)

[3]

Table 2: Effect of Bourgeonal on CatSper Channel Currents.

The Bourgeonal Signaling Pathway: A Tale of Two

Theories

The signaling cascade initiated by bourgeonal binding to hOR17-4 is a topic of ongoing

research and some debate. Two primary models have emerged: the canonical olfactory

signaling pathway and a more direct activation of the CatSper ion channel.

The Canonical Olfactory Signaling Pathway
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The initially proposed mechanism mirrors the olfactory signal transduction pathway found in the
nose.[4][5] This pathway suggests that bourgeonal binding to the G-protein coupled receptor
(GPCR) hOR17-4 activates a G-protein (Gas/olf).[6] This, in turn, stimulates a particulate
adenylate cyclase (AC) to produce cyclic AMP (cAMP).[4][6] The increase in CAMP is thought
to open cyclic nucleotide-gated (CNG) channels, leading to an influx of Ca2*, which ultimately
modulates sperm motility and direction.[1]

CatSper
Channel

Chemotaxis &
Hyperactivation

Bourgeonal Directly Activates >

Ca?* Influx
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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